1-(3-Ethoxy-4-(trifluoromethyl)phenyl)hydrazine

• Molecular Formula: C9H11F3N2O
• Molecular Weight: 220.19 g/mol
• IUPAC Name: [3-ethoxy-4-(trifluoromethyl)phenyl]hydrazine
• InChI: InChI=1S/C9H11F3N2O/c1-2-15-8-5-6(14-13)3-4-7(8)9(10,11)12/h3-5,14H,2,13H2,1H3
• InChI Key: HIOJCAUHWODJEN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)NN)C(F)(F)F

Description

1-(3-Ethoxy-4-(trifluoromethyl)phenyl)hydrazine is a substituted phenylhydrazine derivative characterized by an ethoxy (-OCH2CH3) group at the 3-position and a trifluoromethyl (-CF3) group at the 4-position of the benzene ring. Its molecular formula is C9H13F3N2O, with a molecular weight of 222.19 g/mol.

Synthesis: The compound can be synthesized via condensation reactions, similar to methods used for related hydrazines. For example, phenylhydrazine derivatives are often prepared by reacting substituted enones with hydrazine derivatives in acidic conditions (e.g., acetic acid) .

Applications:
Phenylhydrazines with trifluoromethyl and alkoxy substituents are frequently employed as intermediates in organic synthesis, particularly in the preparation of heterocyclic compounds (e.g., pyrazoles, triazoles) and bioactive molecules . Their electron-deficient aromatic rings enhance reactivity in nucleophilic substitution and cyclization reactions.

Biological Activity

1-(3-Ethoxy-4-(trifluoromethyl)phenyl)hydrazine is a compound of interest due to its potential biological activities. This article explores its interactions with biomolecules, pharmacological properties, and implications for medicinal chemistry.

Chemical Structure and Synthesis

The compound features a hydrazine functional group attached to a phenyl ring substituted with an ethoxy group and a trifluoromethyl group. The synthesis typically involves the reaction of 3-ethoxy-4-(trifluoromethyl)benzaldehyde with hydrazine hydrate in an organic solvent like ethanol or methanol, followed by purification through recrystallization.

Anticancer Properties

Recent studies have indicated that compounds containing hydrazine derivatives exhibit significant anticancer activities. For instance, similar hydrazides have shown effectiveness in inhibiting cancer cell proliferation, particularly in breast cancer cell lines such as MDA-MB-231. These compounds can induce apoptosis and alter cellular morphology at micromolar concentrations .

Table 1: Anticancer Activity of Hydrazine Derivatives

Compound	Cell Line	Concentration (μM)	Effect on Cell Viability
1-(3-Ethoxy-4-(trifluoromethyl)phenyl)hydrazine	MDA-MB-231	1.0	Apoptosis Induction
Similar Hydrazide	HepG2	10.0	40% Inhibition

Enzyme Inhibition

1-(3-Ethoxy-4-(trifluoromethyl)phenyl)hydrazine may interact with specific enzymes, potentially inhibiting their activity. Research on related compounds suggests that hydrazides can inhibit lipoxygenase and exhibit antiviral properties . The exact mechanism of action for this compound remains to be fully elucidated but indicates a promising avenue for further investigation.

Mechanistic Insights

The biological activity of hydrazines, including 1-(3-Ethoxy-4-(trifluoromethyl)phenyl)hydrazine, is often attributed to their ability to form stable adducts with biomolecules, influencing various biochemical pathways. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, which may contribute to its biological effects .

Case Studies

Several studies have explored the biological implications of hydrazine derivatives:

• Antifungal Activity : Hydrazides have shown inhibitory effects against various fungal strains, indicating potential applications in antifungal drug development .
• Antibacterial Properties : Preliminary studies suggest that fluorinated hydrazines exhibit antibacterial activity against both Gram-positive and Gram-negative bacteria, showcasing their broad-spectrum antimicrobial potential .

Comparison with Similar Compounds

Table 1: Comparative Analysis of Hydrazine Derivatives

Compound Name	Substituents	Molecular Weight (g/mol)	Key Applications/Properties	References
1-(3-Ethoxy-4-(trifluoromethyl)phenyl)hydrazine	3-OCH2CH3, 4-CF3	222.19	Organic synthesis, medicinal intermediates
[2-Bromo-5-(trifluoromethyl)phenyl]hydrazine	2-Br, 5-CF3	255.04	Halogenated intermediates, cross-coupling reactions
1-(2-Ethoxy-3-(trifluoromethylthio)phenyl)hydrazine	2-OCH2CH3, 3-SCF3	252.26	High-purity intermediates, agrochemicals
1-[5-Chloro-2-nitro-4-(trifluoromethyl)phenyl]hydrazine	5-Cl, 2-NO2, 4-CF3	280.64	Antiparasitic agents, beta-hematin inhibition
1-(4-Iodo-3-(trifluoromethyl)phenyl)hydrazine hydrochloride	4-I, 3-CF3	338.50	Radiolabeling, pharmaceutical intermediates

Key Observations:

Substituent Effects: Electron-withdrawing groups (e.g., -CF3, -NO2): Increase electrophilicity, enhancing reactivity in nucleophilic aromatic substitution. For example, nitro groups in 1-[5-Chloro-2-nitro-4-(trifluoromethyl)phenyl]hydrazine facilitate antiparasitic activity by inhibiting beta-hematin formation . Electron-donating groups (e.g., -OCH2CH3): Improve solubility in polar solvents and modulate bioavailability. The ethoxy group in the target compound may enhance metabolic stability compared to halogenated analogs . Halogens (e.g., Br, I): Enable further functionalization via cross-coupling reactions (e.g., Suzuki-Miyaura) .

Synthesis Methods: Most analogs are synthesized via hydrazine condensation with ketones or enones in acidic media. For instance, (E)-1-(3-Trifluoromethylphenyl)-2-(1-p-tolylethylidene)hydrazine is prepared using 3-trifluoromethylphenylhydrazine hydrochloride and 4’-methylacetophenone in acetic acid . Halogenated derivatives (e.g., [2-Bromo-5-(trifluoromethyl)phenyl]hydrazine) often require bromination steps or specialized precursors .

Biological Activity :

• Trifluoromethylphenylhydrazines exhibit diverse bioactivities. For example, quinazoline-chalcone hybrids with trifluoromethyl groups show antiparasitic effects , while hydrazine-carboxamide derivatives demonstrate anti-tubercular properties .

Safety and Handling :

• Hydrazine derivatives, particularly hydrochloride salts (e.g., 1-[4-(Trifluoromethyl)phenyl]hydrazine hydrochloride), are irritants to the eyes, skin, and respiratory system . Proper handling (e.g., gloves, fume hoods) is essential.